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Compound of Interest

Compound Name: Acetylsalicylic anhydride

Cat. No.: B024242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for acetylsalicylic
anhydride, a key chemical entity. The following sections detail its Nuclear Magnetic
Resonance (NMR) and Infrared (IR) spectral properties, offering a valuable resource for its
identification and characterization.

Core Spectroscopic Data

The empirical formula for acetylsalicylic anhydride is C1sH1407, with a molecular weight of
342.3 g/mol .[1] The structural and spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic
molecules. The *H and 3C NMR data for acetylsalicylic anhydride provide characteristic
signals corresponding to its uniqgue chemical environment.

Table 1: *H NMR Spectroscopic Data for Acetylsalicylic Anhydride
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
8.08 Doublet (d) 2H Aromatic Protons
7.70 Triplet (t) 2H Aromatic Protons
7.40 Triplet (t) 2H Aromatic Protons
7.19 Doublet (d) 2H Aromatic Protons
2.31 Singlet (s) 6H Methyl Protons

Solvent: CDCls, Spectrometer Frequency: 400 MHz[2]

Table 2: 13C NMR Spectroscopic Data for Acetylsalicylic Anhydride

Chemical Shift (6) ppm Assignment

169.42 Ester Carbonyl Carbon
159.29 Anhydride Carbonyl Carbon
151.83 Aromatic Carbon (C-O)
135.54 Aromatic Carbon (CH)
132.24 Aromatic Carbon (C-C=0)
126.29 Aromatic Carbon (CH)
124.42 Aromatic Carbon (CH)
121.69 Aromatic Carbon (CH)
20.89 Methyl Carbon

Solvent: CDCIs, Spectrometer Frequency: 100 MHz[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of acetylsalicylic anhydride shows characteristic absorption bands for its anhydride
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and ester functional groups.

Table 3: Infrared (IR) Spectroscopic Data for Acetylsalicylic Anhydride

Wavenumber (vmax) cm—? Intensity Assignment

1789 Strong, Broad C=0 Stretch (Anhydride)

1728 Strong, Broad C=0 Stretch (Ester)

1603 Strong C=C Stretch (Aromatic)

1581 Strong C=C Stretch (Aromatic)

1484 Strong C-H Bend (Methyl)

1451 Strong C-H Bend (Methyl)

1369 Strong C-O Stretch (Ester/Anhydride)

916 Strong O-H Bend (out-of-plane, from
potential hydrolysis)

506 Strong

Sample Preparation: KBr Pellet[2]

Experimental Protocols

The following section details the synthetic and analytical procedures for obtaining the
spectroscopic data presented above.

Synthesis of Acetylsalicylic Anhydride

A common method for the synthesis of acetylsalicylic anhydride involves the dehydration of
acetylsalicylic acid using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).[2]

Workflow for the Synthesis of Acetylsalicylic Anhydride
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Synthesis of Acetylsalicylic Anhydride

Reaction Setup

(Suspend acetylsalicylic acid in dichloromethane) Grepare a solution of DCC in dichIoromethane)

\Reaction /

Add DCC solution to the acetylsalicylic acid suspension

:

Stir the reaction mixture at room temperature overnight

Workup and Isolation

Gilter the by-product, dicyclohexylurea (DCUD

:

(Wash the filtrate with a small amount of dichloromethane)

l

(Evaporate the filtrate to obtain the producg

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of acetylsalicylic anhydride.

Spectroscopic Analysis

o Sample Preparation: A sample of the synthesized acetylsalicylic anhydride is dissolved in
deuterated chloroform (CDCls).
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o Data Acquisition: *H and 3C NMR spectra are recorded on a 400 MHz NMR spectrometer.

o Sample Preparation: A small amount of the solid product is mixed with potassium bromide
(KBr) and pressed into a thin pellet.

o Data Acquisition: The IR spectrum is obtained using a Fourier Transform Infrared (FTIR)
spectrometer.

Logical Relationships in Spectral Interpretation

The interpretation of the spectroscopic data involves correlating the observed signals with the
molecular structure of acetylsalicylic anhydride.

Logical Flow for Spectral Interpretation

Interpretation of Spectroscopic Data

NMR Data IR Data

13C NMR Data
1H NMR Data . IR Spectrum
EAromatic signals (d 7.19—8.089 = CRUEIT SIS (© e 2, Laiel ) [ Anhydride C=0 stretch (~1789 cml)]

. - Aromatic signals _ - i
- Methyl signal (6 2.31) - Methyl signal (5 20.89) - Ester C=0 stretch (~1728 cm™1)

Confirms proton environment Confirms carbon framework Confirms functional groups

Structural Confirmation

Acetylsalicylic Anhydride Structure

Click to download full resolution via product page

Caption: A diagram showing the logical relationship between the spectroscopic data and the
confirmed structure of acetylsalicylic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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